tert-Butyl (5-oxopyrrolidin-3-yl)carbamate
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Overview
Description
“tert-Butyl (5-oxopyrrolidin-3-yl)carbamate” is a chemical compound with the CAS Number: 1245648-84-3. It has a molecular weight of 200.24 and its IUPAC name is tert-butyl 5-oxo-3-pyrrolidinylcarbamate .
Synthesis Analysis
While specific synthesis methods for “this compound” are not extensively documented, it can be synthesized through various methods, including the reaction of γ-aminobutyric acid (GABA) with di-tert-butyl dicarbonate.Molecular Structure Analysis
The InChI code for this compound is 1S/C9H16N2O3/c1-9(2,3)14-8(13)11-6-4-7(12)10-5-6/h6H,4-5H2,1-3H3, (H,10,12) (H,11,13) . This code provides a specific description of the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a sealed container in a dry environment at a temperature between 2-8°C .Scientific Research Applications
Photoredox Catalysis
A study demonstrates the use of tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate, a versatile amidyl-radical precursor, in photoredox-catalyzed amination of o-hydroxyarylenaminones. This method enables the assembly of 3-aminochromones under mild conditions, showcasing the compound's role in facilitating cascade reactions for synthesizing diverse amino pyrimidines and broadening applications of photocatalysis (Wang et al., 2022).
Crystal Structure Analysis
Research on isomorphous crystal structures of chlorodiacetylene and iododiacetylene derivatives, including tert-Butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and tert-butyl (5-iodopenta-2,4-diyn-1-yl)carbamate, reveals insights into hydrogen and halogen bonds involving the carbonyl group. This analysis contributes to the understanding of crystal packing and molecular interactions (Baillargeon et al., 2017).
Chemical Synthesis
The compound has been utilized in the synthesis of (R)-tert-butyl (1-hydroxybut-3-yn-2-yl) carbamate, an intermediate of the natural product jaspine B, showing its critical role in multi-step organic syntheses and the production of bioactive compounds with potential anticancer properties (Tang et al., 2014).
Process Development
In process development, tert-butyl (5-oxopyrrolidin-3-yl)carbamate's derivatives have been synthesized, illustrating its importance in creating building blocks for novel protease inhibitors. This underscores its significance in drug discovery and development for targeting specific biological pathways (Ghosh et al., 2017).
Medicinal Chemistry
Efficient synthesis methods for tert-butyl 3-cyano-3-cyclopropyl-2-oxopyrrolidine-4-carboxylates have been reported, showcasing the compound's utility in accessing novel macrocyclic Tyk2 inhibitors. This highlights its role in the development of new therapeutic agents for inflammatory diseases (Sasaki et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl N-(5-oxopyrrolidin-3-yl)carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O3/c1-9(2,3)14-8(13)11-6-4-7(12)10-5-6/h6H,4-5H2,1-3H3,(H,10,12)(H,11,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFHVTCWJHBHEFA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CC(=O)NC1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40738976 |
Source
|
Record name | tert-Butyl (5-oxopyrrolidin-3-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40738976 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1245648-84-3 |
Source
|
Record name | tert-Butyl (5-oxopyrrolidin-3-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40738976 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-Butyl (5-oxopyrrolidin-3-yl)carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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